ethyl 6-ethyl-2-[({[4-(2-thienyl)-2-pyrimidinyl]thio}acetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 6-ethyl-2-[[2-(4-thiophen-2-ylpyrimidin-2-yl)sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C23H25N3O3S3/c1-3-14-7-8-15-18(12-14)32-21(20(15)22(28)29-4-2)26-19(27)13-31-23-24-10-9-16(25-23)17-6-5-11-30-17/h5-6,9-11,14H,3-4,7-8,12-13H2,1-2H3,(H,26,27)
• InChI Key: YVKIRRWZRIPCKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1)SC(=C2C(=O)OCC)NC(=O)CSC3=NC=CC(=N3)C4=CC=CS4
• Molecular Formula: C23H25N3O3S3
• Molecular Weight: 487.7 g/mol

Description

Synthesis Analysis

The synthesis of ethyl 6-ethyl-2-[({[4-(2-thienyl)-2-pyrimidinyl]thio}acetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and related compounds involves multiple steps, starting from ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. This precursor undergoes acylation, followed by treatment with hydrazine hydrate and aromatic aldehydes to yield various derivatives. Schiff bases are formed as intermediates in this synthesis process, leading to compounds with potential antimicrobial and anti-inflammatory activities (Narayana et al., 2006).

Molecular Structure Analysis

The molecular structure of thiophene and pyrimidine derivatives, including ethyl 6-ethyl-2-[({[4-(2-thienyl)-2-pyrimidinyl]thio}acetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, is characterized by the presence of a tetrahydro-1-benzothiophene core and a pyrimidinyl moiety. The structure has been determined using spectroscopic techniques, and it features a complex array of functional groups that contribute to its reactivity and properties (Ghorab et al., 1995).

Chemical Reactions and Properties

The compound and its derivatives participate in a variety of chemical reactions, including cyclization, acylation, and alkylation, leading to the formation of new heterocyclic systems. These reactions are facilitated by the compound's functional groups and the inherent reactivity of the thiophene and pyrimidine rings. The resulting products exhibit a range of biological activities, which have been explored for potential therapeutic applications (Gad et al., 2020).

Physical Properties Analysis

The physical properties of ethyl 6-ethyl-2-[({[4-(2-thienyl)-2-pyrimidinyl]thio}acetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, such as solubility, melting point, and stability, are influenced by its molecular structure. The presence of multiple functional groups and a polycyclic framework contributes to its unique physical characteristics, which are important for its handling and application in various chemical contexts.

Chemical Properties Analysis

This compound's chemical properties, including its reactivity, acidity, and basicity, are determined by the nature and orientation of its functional groups. The acetyl, amino, and carboxylate groups, in conjunction with the thiophene and pyrimidine rings, impart a distinctive chemical behavior, enabling it to undergo a wide range of chemical transformations. These properties are critical for synthesizing novel compounds with desired biological and chemical activities.

For more in-depth information and studies related to the synthesis, molecular structure, and properties of ethyl 6-ethyl-2-[({[4-(2-thienyl)-2-pyrimidinyl]thio}acetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and its derivatives, refer to the cited scientific research (Narayana et al., 2006); (Ghorab et al., 1995); (Gad et al., 2020).

Scientific Research Applications

Synthesis of Antimicrobial and Antiinflammatory Agents

• The compound has been used in the synthesis of antimicrobial and antiinflammatory agents. Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a related compound, was converted into derivatives exhibiting promising biological activity, including antibacterial and antifungal properties, as well as anti-inflammatory activity (Narayana et al., 2006).

Development of New Heterocyclic Systems

• The compound is used in creating new heterocyclic systems. Various derivatives have been synthesized, contributing to the study and development of novel heterocyclic compounds, which are crucial in medicinal chemistry (Santagati et al., 1993).

Anticancer Research

• It has been involved in the synthesis of compounds evaluated for their anticancer properties, particularly against breast cancer. In a study, certain derivatives showed significant antiproliferative potential against cancer cell lines (Gad et al., 2020).

Exploration of Hypnotic Activity

• The compound has been investigated for its potential in the synthesis of novel heterocyclic compounds with hypnotic activity. This exploration adds to the understanding of chemical compounds that can induce sleep or trance states (Ghorab et al., 1995).

Synthesis of Thiazolidin-Thiophene Derivatives

• It plays a role in synthesizing thiazolidin-thiophene derivatives, which have been evaluated for their anti-microbial activity, showing the compound's utility in developing new antimicrobial agents (Spoorthy et al., 2021).